Cas no 145243-92-1 (4-iodo-1-(methoxymethyl)-1H-Pyrazole)

• Product Name: 4-iodo-1-(methoxymethyl)-1H-Pyrazole
• CAS No: 145243-92-1
• MF: C₅H₇IN₂O
• MW: 238.026353120804
• CID: 2135431
• PubChem ID: 10376890
• Update Time: 2025-07-20

4-iodo-1-(methoxymethyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-(methoxymethyl)-1H-Pyrazole
• BRFDNDNRDQJQOJ-UHFFFAOYSA-N
• 145243-92-1
• DA-39321
• 4-iodo-1-(methoxymethyl)pyrazole
• SCHEMBL12017381
• AKOS014699996

• Inchi： 1S/C5H7IN2O/c1-9-4-8-3-5(6)2-7-8/h2-3H,4H2,1H3
• InChI Key： BRFDNDNRDQJQOJ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)COC

Computed Properties

• Exact Mass: 237.96031Da
• Monoisotopic Mass: 237.96031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.1Ų

Additional information on 4-iodo-1-(methoxymethyl)-1H-Pyrazole

Introduction to 4-iodo-1-(methoxymethyl)-1H-Pyrazole (CAS No. 145243-92-1)

4-iodo-1-(methoxymethyl)-1H-pyrazole is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, identified by its Chemical Abstracts Service (CAS) number 145243-92-1, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both an iodine substituent and a methoxymethyl group on the pyrazole core makes it a valuable building block for further functionalization, enabling the development of novel molecules with tailored biological activities.

The pyrazole scaffold is a prominent heterocyclic system widely recognized for its role in medicinal chemistry. Its five-membered ring, incorporating two nitrogen atoms, provides a stable framework that can be modified to yield compounds with diverse pharmacological effects. Among the various derivatives, 4-iodo-1-(methoxymethyl)-1H-pyrazole stands out due to the electron-withdrawing nature of the iodine atom and the electron-donating influence of the methoxymethyl group. This balance enhances its reactivity, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyrazole derivatives. The compound 4-iodo-1-(methoxymethyl)-1H-pyrazole has been explored as a precursor in synthesizing molecules targeting various diseases, including cancer, inflammation, and infectious disorders. Its structural features allow for easy incorporation into drug candidates designed to interact with biological targets such as kinases and proteases. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that disrupt aberrant signaling pathways involved in tumor progression.

The methoxymethyl group in 4-iodo-1-(methoxymethyl)-1H-pyrazole serves as a handle for further chemical modifications, enabling the introduction of additional functional groups through oxidation or reduction reactions. This flexibility is particularly advantageous in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacokinetic properties. Researchers have leveraged this compound to develop prodrugs that release active pharmaceutical ingredients under physiological conditions, thereby improving bioavailability and therapeutic efficacy.

Moreover, the iodine atom at the 4-position of the pyrazole ring facilitates palladium-catalyzed coupling reactions, which are indispensable in modern drug synthesis. Such reactions have been employed to attach diverse moieties to the pyrazole core, resulting in libraries of compounds with potential therapeutic value. For example, recent studies have highlighted its role in generating novel antiviral agents by linking the pyrazole scaffold to nucleoside analogs through cross-coupling strategies.

The agrochemical sector has also benefited from the versatility of 4-iodo-1-(methoxymethyl)-1H-pyrazole. Its derivatives have been investigated as intermediates for synthesizing herbicides and fungicides that exhibit enhanced environmental compatibility while maintaining efficacy against pests and pathogens. The ability to modify both the iodine and methoxymethyl positions allows chemists to fine-tune the properties of these agrochemicals, ensuring optimal performance under field conditions.

Advances in computational chemistry have further accelerated the exploration of 4-iodo-1-(methoxymethyl)-1H-pyrazole as a building block. Molecular modeling studies have predicted its interactions with biological targets, providing insights into how structural modifications can improve binding affinity and selectivity. These predictions guide experimental efforts, reducing trial-and-error approaches and streamlining the drug discovery process.

In conclusion, 4-iodo-1-(methoxymethyl)-1H-pyrazole (CAS No. 145243-92-1) represents a cornerstone in synthetic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it indispensable for developing innovative therapeutics and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance in advancing chemical biology is poised to grow even further.